Cas no 17966-67-5 (Benzoyl-DL-leucine)

Benzoyl-DL-leucine Properties

Names and Identifiers

• 2-Benzamido-4-methylpentanoic acid
• Leucine, N-benzoyl-
• Benzoyl-DL-leucline
• DL-N-benzoylleucine
• Leucine,N-benzoyl
• N-benzoyl DL-leucine
• N-benzoyl-dl-leucine crystalline
• N-Benzoyl-Leucine
• N-Bz-leucine
• rac-(2R*)-2-(Benzoylamino)-4-methylvaleric acid
• rac-(2R*)-4-Methyl-2-(benzoylamino)valeric acid
• rac-(R*)-N-Benzoyl-2-isobutylglycine
• BZ-DL-LEU-OH
• N-BENZOYL LEUCINE
• N-BENZYL-DL-LEUCINE
• N-BENZOYL-DL-LEUCINE
• Benzoyl-DL-leucine
• Benzoyl-DL-leucine≥ 99% (HPLC)
• POLGZPYHEPOBFG-UHFFFAOYSA-N
• N-(phenylcarbonyl)leucine
• BENZOYL-L-LEUCINE
• N-Benzoylleucine #
• NSC306113
• Oprea1_542312
• LEU001
• 2-benzamido-4-methyl-valeric acid
• NSC164029
• BBL037043
• STK174572
• BENZOYL-DL-LEUCINE
• NSC-306113
• B0206
• SCHEMBL2158906
• AKOS016844051
• CHEMBL1205692
• NSC-164029
• AS-56405
• DTXSID801315078
• 17966-67-5
• FT-0752476
• Pentanoic acid, 2-benzoylamino-4-methyl-
• MFCD00038295
• HY-W142019
• Leucine,N-benzoyl-
• N-Benzoylleucine
• 4-methyl-2-(phenylformamido)pentanoic acid
• CS-0201805
• AKOS000127089
• D88612
• DB-049943
• ALBB-019771
• +Expand

• MDL： MFCD00038295
• InChIKey： POLGZPYHEPOBFG-UHFFFAOYSA-N
• Inchi： 1S/C13H17NO3/c1-9(2)8-11(13(16)17)14-12(15)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,14,15)(H,16,17)
• SMILES： O([H])C(C([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Exact Mass: 235.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 235.121
• Heavy Atom Count: 17
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 2.30660
• PSA: 66.40000
• Refractive Index: 1.533
• Boiling Point: 458.8 °C at 760 mmHg
• Melting Point: 139.0 to 143.0 deg-C
• Flash Point: 231.3 °C
• Color/Form: Powder
• Solubility: Uncertain
• Density: 1.132